Cas no 1806990-99-7 (Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate)

• Product Name: Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate
• CAS No: 1806990-99-7
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• CID: 4805914
• Update Time: 2025-05-21

Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate

• Inchi： 1S/C11H13F3N2O2/c1-2-18-9(17)4-8-10(12)7(11(13)14)3-6(5-15)16-8/h3,11H,2,4-5,15H2,1H3
• InChI Key： XOHSWKXLXGBRCW-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(CN)N=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.7
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate

Recent Advances in the Study of Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS: 1806990-99-7)

Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS: 1806990-99-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, particularly in the context of central nervous system (CNS) disorders and infectious diseases. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in the field.

The synthesis of Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl and fluoropyridine moieties. This method not only enhances the scalability of the synthesis but also reduces the formation of byproducts, making it more suitable for industrial applications.

Pharmacological investigations have revealed that this compound exhibits promising activity as a modulator of gamma-aminobutyric acid (GABA) receptors, which are critical targets for the treatment of anxiety, epilepsy, and other CNS disorders. In vitro studies using neuronal cell lines demonstrated that Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate potentiates GABAergic transmission, suggesting its potential as a novel anxiolytic or anticonvulsant agent. These findings were further supported by in vivo experiments in rodent models, where the compound showed efficacy in reducing seizure activity and anxiety-like behaviors.

Beyond its CNS applications, recent research has explored the antimicrobial properties of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve inhibition of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets.

Despite these promising findings, challenges remain in the development of Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, toxicity assessments are ongoing to ensure its safety profile meets regulatory standards.

In conclusion, Ethyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS: 1806990-99-7) represents a versatile scaffold with significant potential in both CNS and antimicrobial drug development. Continued research efforts are expected to further refine its pharmacological profile and explore its applications in other therapeutic areas. The compound's unique fluorinated structure and demonstrated bioactivity make it a compelling candidate for future drug discovery programs.